Cas no 588682-89-7 (5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol)

5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a fused triazole-thiol structure with a furyl substituent. Its unique molecular architecture, combining a furan ring and an isopropyl-substituted triazole, makes it a valuable intermediate in medicinal and agrochemical research. The thiol group enhances reactivity, enabling versatile derivatization for applications in drug discovery and coordination chemistry. This compound exhibits potential as a ligand for metal complexes due to its sulfur and nitrogen donor sites. Its stability under standard conditions and synthetic accessibility further contribute to its utility in organic synthesis. Researchers value it for its structural diversity and potential biological activity.

5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol structure

588682-89-7 structure

Product Name:5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol

CAS No:588682-89-7

MF:C₉H₁₁N₃OS

MW:209.268140077591

MDL:MFCD03423463

CID:3046919

PubChem ID:4511231

Update Time:2025-10-29

5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol
- AKOS000283535
- 3-(furan-2-yl)-4-propan-2-yl-1H-1,2,4-triazole-5-thione
- STK231200
- 588682-89-7
- ALBB-003211
- CS-0319781
- BBL013345
- 5-(furan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
- MFCD03423463
- KSC-19-280
- KUC109025N
- VS-03769
- 5-(Furan-2-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol
- H22635
- MDL： MFCD03423463
- Inchi： 1S/C9H11N3OS/c1-6(2)12-8(10-11-9(12)14)7-4-3-5-13-7/h3-6H,1-2H3,(H,11,14)
- InChI Key： AXBDLAPZXGIMID-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2=CC=CO2)N1C(C)C

Computed Properties

Exact Mass: 209.06228316g/mol
Monoisotopic Mass: 209.06228316g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 72.9Å²

5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	030344-500mg	5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol	588682-89-7	500mg	2047.0CNY	2021-07-13
TRC	F254280-250mg	5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol	588682-89-7	250mg	$ 275.00	2022-06-05
TRC	F254280-500mg	5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol	588682-89-7	500mg	$ 450.00	2022-06-05
TRC	F254280-1000mg	5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol	588682-89-7	1g	$ 720.00	2022-06-05
abcr	AB377889-500 mg	5-(Furan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol	588682-89-7	500MG	€254.60	2023-02-20
abcr	AB377889-1 g	5-(Furan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol	588682-89-7	1 g	€322.50	2023-07-19
abcr	AB377889-5 g	5-(Furan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol	588682-89-7	5 g	€907.00	2023-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	030344-500mg	5-(2-Furyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol	588682-89-7	500mg	2047CNY	2021-05-07
abcr	AB377889-500mg	5-(Furan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol; .	588682-89-7	500mg	€269.00	2025-04-17
abcr	AB377889-1g	5-(Furan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol; .	588682-89-7	1g	€317.00	2025-04-17